Cas no 175202-45-6 (Methyl 4-(isopropylsulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(isopropylsulfonyl)thiophene-2-carboxylate
• CAS No: 175202-45-6
• MF: C₉H₁₂O₄S₂
• MW: 248.319180488586
• CID: 111866
• PubChem ID: 2820023
• Update Time: 2025-04-18

Methyl 4-(isopropylsulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(isopropylsulfonyl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 4-[(1-methylethyl)sulfonyl]-, methyl ester
• methyl 4-propan-2-ylsulfonylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 4-[(1-methylethyl)sulfonyl]-, methyl ester
• 3,3,3TRIPHENYLPROPIONITRILE
• BRD-K89338253-001-01-5
• METHYL 4-(PROPANE-2-SULFONYL)THIOPHENE-2-CARBOXYLATE
• DTXSID30384845
• 175202-45-6
• CCG-240409
• HMS1441M19
• IDI1_015190
• Maybridge3_003803

• Inchi： 1S/C9H12O4S2/c1-6(2)15(11,12)7-4-8(14-5-7)9(10)13-3/h4-6H,1-3H3
• InChI Key： KVPWXEBWPFNBPB-UHFFFAOYSA-N
• SMILES： S(C1=CSC(C(=O)OC)=C1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 248.01776
• Monoisotopic Mass: 248.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 60.44